Cas no 62012-14-0 (2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]-)

2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]- structure
62012-14-0 structure
Product Name:2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]-
CAS No:62012-14-0
MF:C9H15NO3
MW:185.220302820206
CID:460700
PubChem ID:71390643
Update Time:2025-04-19

2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone, 1-[3-(acetyloxy)propyl]-
    • 3-(2-oxopyrrolidin-1-yl)propyl acetate
    • 62012-14-0
    • DTXSID40812543
    • Inchi: 1S/C9H15NO3/c1-8(11)13-7-3-6-10-5-2-4-9(10)12/h2-7H2,1H3
    • InChI Key: YVTYKRYVHZTBPJ-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1CCCOC(C)=O

Computed Properties

  • Exact Mass: 185.10525
  • Monoisotopic Mass: 185.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • PSA: 46.61
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